Cas no 2649060-97-7 (1-isocyanato-1-(1,2,2,2-tetrafluoroethyl)cyclopropane)

• Product Name: 1-isocyanato-1-(1,2,2,2-tetrafluoroethyl)cyclopropane
• CAS No: 2649060-97-7
• MF: C₆H₅F₄NO
• MW: 183.103615522385
• CID: 6250861
• PubChem ID: 165632507
• Update Time: 2025-10-29

1-isocyanato-1-(1,2,2,2-tetrafluoroethyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-isocyanato-1-(1,2,2,2-tetrafluoroethyl)cyclopropane
• EN300-1953137
• 2649060-97-7

• Inchi： 1S/C6H5F4NO/c7-4(6(8,9)10)5(1-2-5)11-3-12/h4H,1-2H2
• InChI Key： IAKKVGQMXLNPQC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 183.03072643g/mol
• Monoisotopic Mass: 183.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-isocyanato-1-(1,2,2,2-tetrafluoroethyl)cyclopropane

Comprehensive Guide to 1-Isocyanato-1-(1,2,2,2-tetrafluoroethyl)cyclopropane (CAS No. 2649060-97-7)

1-Isocyanato-1-(1,2,2,2-tetrafluoroethyl)cyclopropane (CAS No. 2649060-97-7) is a specialized fluorinated organic compound featuring a unique cyclopropane backbone combined with a tetrafluoroethyl group and an isocyanate functional group. This compound has garnered significant attention in advanced material science, pharmaceutical research, and specialty chemical synthesis due to its distinctive structural and electronic properties. Its high reactivity and fluorine-rich composition make it a valuable intermediate in the development of novel polymers, agrochemicals, and bioactive molecules.

One of the most intriguing aspects of 1-isocyanato-1-(1,2,2,2-tetrafluoroethyl)cyclopropane is its role in the synthesis of fluorinated polymers, which are widely used in industries requiring high thermal stability, chemical resistance, and low surface energy. Researchers are increasingly exploring its potential in creating coatings for electronic devices, medical implants, and aerospace components, aligning with the growing demand for durable and high-performance materials. The compound’s cyclopropane ring also contributes to its utility in medicinal chemistry, where it serves as a rigid scaffold for drug design, particularly in targeting neurological and inflammatory diseases.

In recent years, the surge in interest around sustainable chemistry and green synthesis has prompted investigations into eco-friendly methods for producing 1-isocyanato-1-(1,2,2,2-tetrafluoroethyl)cyclopropane. Innovations such as catalytic fluorination and solvent-free reactions are being explored to minimize environmental impact while maintaining high yields. This aligns with global trends toward reducing hazardous waste and energy consumption in chemical manufacturing, making the compound a focal point for green chemistry initiatives.

The electronic effects of the tetrafluoroethyl group in 1-isocyanato-1-(1,2,2,2-tetrafluoroethyl)cyclopropane also make it a candidate for advanced applications in optoelectronics and liquid crystal displays (LCDs). Its ability to modulate electron density and steric hindrance is valuable in designing materials with tailored optical properties, addressing the need for next-generation display technologies and energy-efficient lighting solutions. As industries push for higher resolution and lower power consumption, this compound’s role in functional materials is expected to expand.

From a commercial perspective, the demand for 1-isocyanato-1-(1,2,2,2-tetrafluoroethyl)cyclopropane is driven by its versatility and the expanding applications of fluorinated compounds. Market analysts highlight its potential in emerging sectors such as flexible electronics, biodegradable polymers, and targeted drug delivery systems. Suppliers and manufacturers are increasingly focusing on scalable production techniques to meet the needs of research institutions and industrial partners, ensuring consistent quality and availability.

Safety and handling of 1-isocyanato-1-(1,2,2,2-tetrafluoroethyl)cyclopropane require adherence to standard protocols for isocyanate-containing compounds, including proper ventilation, personal protective equipment (PPE), and inert storage conditions. While not classified as a hazardous material under many regulatory frameworks, its reactivity necessitates careful management to prevent unintended polymerization or degradation. Researchers and industrial users are advised to consult safety data sheets (SDS) and conduct thorough risk assessments before handling.

In summary, 1-isocyanato-1-(1,2,2,2-tetrafluoroethyl)cyclopropane (CAS No. 2649060-97-7) represents a cutting-edge chemical building block with broad applicability across high-tech industries. Its unique combination of a cyclopropane structure, fluorine substituents, and isocyanate functionality positions it at the forefront of innovation in materials science, pharmaceuticals, and sustainable chemistry. As research continues to uncover new uses and synthetic pathways, this compound is poised to play a pivotal role in shaping the future of advanced chemical solutions.